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Comparison of Siderophore Production

The table below summarizes the key characteristics of siderophore production in A. hydrophila based on the

reviewed studies. No comparable quantitative data for A. sobria was found in the search results.

Feature

Characteristics in A. hydrophila

Siderophore Type

Maximum Production
Time

Key Regulatory Factor

Influence of Iron
Limitation

Associated Virulence
Factors

Hydroxamate [1]

~48 hours of incubation [1]

AraC-like transcription factor (ORF02889) - deletion increases production [2]

Significant upregulation of siderophore systems and increased production
under iron-restricted conditions [3]

Increased protease, hemolysin, and lipase activity under iron limitation [3]

Experimental Data & Protocols

The data in the comparison table is supported by the following experimental findings and methodologies.
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Quantitative Production Data

e Source: A 2006 study isolated A. hydrophila from the freshwater fish Cyprinus carpio [1].

¢ Methodology: The bacterium was cultured in a modified Fiss Minimal Medium with limited iron (0.5
pUM). Siderophore quantity in the culture supernatant was measured at different time intervals using
the Chrome Azurol S (CAS) assay and quantified against a standard curve of desferrioxamine
mesylate (a hydroxamate siderophore) [1].

¢ Key Finding: Production was time-dependent, increasing gradually to a peak at 48 hours of
incubation (25.6 pg/mL) before declining thereafter [1].

Regulatory Mechanisms

e Source: A 2023 study investigated an AraC-like transcription factor (ORF02889) in a virulent strain of
A. hydrophila (LP-2) [2].

e Methodology: A gene deletion mutant (Aorf02889) was constructed. Siderophore production was
assessed by spotting bacterial culture on CAS agar plates and measuring the diameter of the orange
halo after incubation [2].

¢ Key Finding: Deletion of the 0rf02889 gene increased siderophore production, indicating this
transcription factor acts as a negative regulator of siderophore synthesis in this strain [2].

System-Level Response to Iron Limitation

e Source: A 2018 multi-omics study analyzed the response of A. hydrophila (strain NJ-35) to iron-
limited conditions created by adding 200 uM of the iron chelator 2,2'-Dipyridyl (Bip) [3].

e Methodology: The study used RNA Sequencing (RNA-seq) and isobaric tags for relative and
absolute quantification (iTRAQ) proteomics to compare gene and protein expression profiles under
normal and iron-restricted media [3].

¢ Key Findings:

o Upregulated Systems: Iron limitation led to the significant upregulation of genes and proteins
involved in iron ion transport and enterobactin synthesis (a type of siderophore) [3].

o Enhanced Virulence: This iron-starvation response was coupled with an increase in several
virulence factors, including protease activity, hemolytic activity, and lipase activity [3].

o Increased Pathogenicity: Atrtificial infection experiments confirmed that A. hydrophila cultured
under iron-limited conditions caused higher mortality in fish models [3].

Siderophore Regulation in A. hydrophila
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The following diagram illustrates the regulatory relationship between the AraC-like transcription factor and

siderophore production in A. hydrophila, as revealed by the 2023 study [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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